Cas no 34648-95-8 (3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione)

3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione is a fluorinated pyrrole-dione derivative with notable applications in organic synthesis and pharmaceutical research. The trifluoromethyl (-CF₃) group enhances its electron-withdrawing properties, making it a valuable intermediate for constructing complex molecules with improved metabolic stability and lipophilicity. Its pyrrole-2,5-dione core offers reactivity for nucleophilic additions and cyclizations, facilitating the synthesis of heterocyclic compounds. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, including kinase inhibitors and anti-inflammatory agents. Its structural features contribute to high purity and stability under standard handling conditions, ensuring reliable performance in research and industrial applications.
3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione structure
34648-95-8 structure
Product Name:3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione
CAS No:34648-95-8
MF:C11H6F3NO2
MW:241.166053295135
CID:5185410
Update Time:2025-05-19

3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione
    • 3-(3-(Trifluoromethyl)phenyl)-1H-pyrrole-2,5-dione
    • 1H-Pyrrole-2,5-dione, 3-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C11H6F3NO2/c12-11(13,14)7-3-1-2-6(4-7)8-5-9(16)15-10(8)17/h1-5H,(H,15,16,17)
    • InChI Key: FJOUCFFFHUBHIK-UHFFFAOYSA-N
    • SMILES: N1C(=O)C=C(C2=CC=CC(C(F)(F)F)=C2)C1=O

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Additional information on 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione

Introduction to 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione (CAS No. 34648-95-8)

3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione, identified by the chemical compound code CAS No. 34648-95-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole dione class, characterized by its fused pyrrole ring system with carbonyl groups at the 2 and 5 positions, further substituted with a 3-trifluoromethylphenyl group. The presence of the trifluoromethyl group introduces unique electronic and steric properties, making this molecule a versatile scaffold for drug discovery and development.

The structural features of 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione contribute to its potential biological activity. The pyrrole dione moiety is known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The 3-trifluoromethylphenyl substituent enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This combination of structural elements makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione with biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in critical cellular pathways, such as those related to cancer progression and inflammation. The trifluoromethyl group plays a pivotal role in modulating these interactions, often enhancing binding affinity and selectivity.

In the realm of oncology research, 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor proliferation and survival. The compound's ability to disrupt microtubule formation and induce apoptosis in cancer cells has been particularly noteworthy. These findings suggest that further development of derivatives based on this scaffold could yield novel therapeutic agents for treating solid tumors and hematological malignancies.

The antimicrobial properties of 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione have also been explored. Research indicates that this compound exhibits activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and membrane integrity. Given the growing concern over antibiotic resistance, compounds like 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione hold promise as alternative treatments for infectious diseases.

From a synthetic chemistry perspective, 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione serves as a valuable intermediate in the preparation of more complex molecules. Its versatile reactivity allows for modifications at multiple sites, enabling the creation of libraries of derivatives with tailored biological properties. Advances in synthetic methodologies have made it possible to produce this compound in high yields with high purity, facilitating its use in both academic research and industrial applications.

The pharmaceutical industry has taken note of the potential of 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione as a lead compound for drug development. Several companies are currently engaged in optimizing its pharmacokinetic profile and exploring its efficacy in clinical trials. Early-phase studies have shown encouraging results in terms of safety and tolerability, paving the way for more extensive testing in human populations.

The environmental impact of synthesizing and utilizing 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione is also a consideration in modern drug development practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are investigating biodegradable formulations to ensure that the compound does not pose long-term environmental risks upon disposal.

In conclusion, 3-(3-Trifluoromethyl-phenyl)-pyrrole-2,5-dione (CAS No. 34648-95-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further research into anticancer therapies, antimicrobial agents, and other therapeutic modalities. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.

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